![molecular formula C22H32N4O5 B2998983 N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide CAS No. 941927-81-7](/img/structure/B2998983.png)
N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide
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Description
N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide is a useful research compound. Its molecular formula is C22H32N4O5 and its molecular weight is 432.521. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodology and Biological Activity
Compounds with structures akin to "N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide" have been synthesized through innovative synthetic methodologies, including intermolecular Ugi reactions, which allow for the creation of novel classes of biologically active compounds. These methodologies facilitate the exploration of their potential applications in medicinal chemistry, particularly as ligands for biological receptors or as scaffolds for drug development (Amirani Poor et al., 2018).
Pharmacological Applications
Specific derivatives within this family have demonstrated high affinity for biological targets, such as the ORL1 (orphanin FQ/nociceptin) receptor, showcasing their potential as pharmacological agents. These findings suggest avenues for the development of novel therapeutic agents targeting specific receptors, contributing to the understanding and treatment of pain, addiction, and possibly other neurological disorders (Röver et al., 2000).
Antiviral Evaluation
Spiro derivatives related to "N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide" have been evaluated for their antiviral activity, showing promising results against influenza and human coronavirus strains. This highlights their potential role in the development of new antiviral medications, addressing the ongoing need for effective treatments against viral pathogens (Apaydın et al., 2020).
Material Science and Radiolabeling
Research into the radiolabeling of related compounds has opened up potential applications in material science and bioimaging. These studies provide foundational knowledge for the development of novel radiolabeled compounds, which can be used in tracing, imaging studies, or as markers in biological research (Latli & Casida, 1995).
properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N4O5/c1-4-11-25-12-8-22(9-13-25)20(28)26(21(29)24-22)15-19(27)23-10-7-16-5-6-17(30-2)18(14-16)31-3/h5-6,14H,4,7-13,15H2,1-3H3,(H,23,27)(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHSUXERYLFTRFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)NCCC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide |
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